Cas no 1187-11-7 (acetylmalononitrile)
Acetylmalononitrile (CAS 6148-64-7) is a versatile nitrile compound with the molecular formula C5H4N2O. It features a reactive acetyl group adjacent to a malononitrile moiety, making it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its ability to undergo condensation, cyclization, and nucleophilic addition reactions. Its high reactivity and stability under controlled conditions make it suitable for fine chemical applications. Acetylmalononitrile is typically handled under inert conditions to prevent degradation, and its purity is critical for consistent performance in synthetic processes.
acetylmalononitrile structure
Product Name:acetylmalononitrile
CAS No:1187-11-7
MF:C5H4N2O
MW:108.09806060791
MDL:MFCD00129155
CID:895478
PubChem ID:24862010
Update Time:2025-05-27
acetylmalononitrile Chemical and Physical Properties
Names and Identifiers
-
- acetylmalononitrile
- 2-acetylpropanedinitrile
- acetylpropanedinitrile
- J-003874
- 1187-11-7
- CS-0441778
- InChI=1/C5H4N2O/c1-4(8)5(2-6)3-7/h5H,1H
- DTXSID30392662
- SCHEMBL6155982
- Propanedinitrile, acetyl-
- MFCD00129155
- Acetylmalononitrile, 98%
- AS-10008
- DB-318552
- 2-Acetylmalononitrile
- AKOS026730714
-
- MDL： MFCD00129155
- Inchi： 1S/C5H4N2O/c1-4(8)5(2-6)3-7/h5H,1H3
- InChI Key： FGRLXMNNTHBYKL-UHFFFAOYSA-N
- SMILES： O=C(C)C(C#N)C#N
Computed Properties
- Exact Mass: 108.03242
- Monoisotopic Mass: 108.032362755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.2
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 138-141 °C (lit.)
- PSA: 64.65
- Solubility: Not determined
acetylmalononitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302 + H312-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-37/39
-
Hazardous Material Identification：
acetylmalononitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A185873-50mg |
Acetylmalononitrile |
1187-11-7 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A185873-100mg |
Acetylmalononitrile |
1187-11-7 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A185873-500mg |
Acetylmalononitrile |
1187-11-7 | 500mg |
$ 160.00 | 2022-06-08 | ||
| abcr | AB496817-1 g |
Acetylmalononitrile, 98%; . |
1187-11-7 | 98% | 1g |
€196.50 | 2022-07-29 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 360945-5G |
acetylmalononitrile |
1187-11-7 | 98% | 5G |
￥1364.81 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-227213-5 g |
Acetylmalononitrile, |
1187-11-7 | ≥97% | 5g |
￥940.00 | 2023-07-11 | |
| abcr | AB496817-1g |
Acetylmalononitrile, 98%; . |
1187-11-7 | 98% | 1g |
€204.60 | 2024-08-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-227213-5g |
Acetylmalononitrile, |
1187-11-7 | ≥97% | 5g |
￥940.00 | 2023-09-05 | |
| 1PlusChem | 1P003O4M-1g |
Acetylmalononitrile |
1187-11-7 | 98% | 1g |
$93.00 | 2023-12-26 | |
| Ambeed | A591345-5g |
Acetylmalononitrile |
1187-11-7 | 97% | 5g |
$341.0 | 2024-04-25 |
acetylmalononitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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